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Compound of Interest

Compound Name: (+)-Volkensiflavone

Cat. No.: B1264819 Get Quote

Essential Safety and Handling Guide for (+)-
Volkensiflavone
Researchers, scientists, and drug development professionals handling (+)-Volkensiflavone
require immediate and essential safety information for its proper operational use and disposal.

This guide provides the necessary procedural steps to ensure laboratory safety. As a

biflavonoid isolated from plant sources, (+)-Volkensiflavone's full toxicological properties have

not been thoroughly investigated.[1] Therefore, cautious handling as with any research

chemical is imperative.

Personal Protective Equipment (PPE)
Recommendations
A thorough risk assessment should be conducted before handling (+)-Volkensiflavone to

determine the specific hazards associated with the planned experiment.[2] The following table

summarizes the recommended personal protective equipment for various laboratory operations

involving this compound.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing/Handli

ng Solid Powder

Chemical safety

goggles

Disposable nitrile

gloves (double-

gloving

recommended)

Laboratory coat

NIOSH-certified

N95 or higher

respirator

Dissolving in

Solvents

Chemical safety

goggles or face

shield worn over

safety glasses

Disposable nitrile

gloves
Laboratory coat

In a certified

chemical fume

hood

Handling

Solutions

Safety glasses

with side shields

Disposable nitrile

gloves
Laboratory coat

Not generally

required if

handled in a

well-ventilated

area

Experimental Protocols: Donning and Doffing PPE
Properly putting on (donning) and taking off (doffing) PPE is critical to prevent contamination.[3]

Donning Procedure:

Lab Coat: Put on a clean, properly fitting laboratory coat and fasten it completely.

Respirator (if required): Perform a fit check for your N95 respirator or higher.

Eye Protection: Put on safety goggles or glasses.

Gloves: Don the first pair of nitrile gloves, ensuring the cuffs are tucked under the sleeves of

the lab coat. If double-gloving, don the second pair over the first.

Doffing Procedure:

Gloves: Remove the outer pair of gloves (if double-gloving) first. Then, remove the inner pair

using a glove-to-glove and skin-to-skin technique to avoid touching the contaminated
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exterior. Dispose of them immediately in the appropriate waste container.

Lab Coat: Unfasten the lab coat and remove it by folding it inward on itself to contain any

potential contamination.

Eye Protection: Remove safety goggles or glasses.

Respirator (if required): Remove the respirator without touching the front.

Hand Hygiene: Wash hands thoroughly with soap and water after all PPE has been

removed.[4]

Disposal Plan
All disposable PPE and materials contaminated with (+)-Volkensiflavone should be

considered chemical waste.

Solid Waste: Used gloves, disposable lab coats, and any contaminated wipes or bench

paper should be collected in a designated, sealed waste bag.

Liquid Waste: Solutions of (+)-Volkensiflavone should be disposed of in a properly labeled

hazardous waste container. Do not pour down the drain.[5]

Sharps: Any needles or other sharps used to handle the compound should be disposed of in

a designated sharps container.

Follow all local, state, and federal regulations for hazardous waste disposal.
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Caption: Workflow for safe handling of (+)-Volkensiflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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